5-Azaspiro[2.5]octane-8-carboxylic acid

• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: 5-azaspiro[2.5]octane-8-carboxylic acid
• InChI: InChI=1S/C8H13NO2/c10-7(11)6-1-4-9-5-8(6)2-3-8/h6,9H,1-5H2,(H,10,11)
• InChI Key: XXMQWJOFJKZUKO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2(C1C(=O)O)CC2

Description

5-Azaspiro[2.5]octane-8-carboxylic acid (CAS: 74494-52-3) is a bicyclic compound featuring a spirocyclic structure with a seven-membered ring system. Its molecular formula is C₇H₁₃NO₂, and it has a molecular weight of 143.19 g/mol . The carboxylic acid group at position 8 and the nitrogen atom in the azaspiro system make it a versatile building block in medicinal chemistry, particularly for synthesizing bioactive molecules and drug intermediates.

Comparison with Similar Compounds

Key Structural Variations

Spirocyclic compounds differ in ring sizes, substituent positions, and functional groups. Below is a comparative analysis:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Features	Applications/Notes	References
5-Azaspiro[2.5]octane-8-carboxylic acid	74494-52-3	C₇H₁₃NO₂	143.19	Carboxylic acid at C8; spiro[2.5]octane system	Drug intermediate; versatile scaffold
4-Azaspiro[2.5]octane-8-carboxylic acid HCl	-	C₉H₁₆ClNO₂	205.69	Trifluoroacetic acid hydrochloride derivative; 4-aza substitution	Likely used in salt formation for stability
5-Azaspiro[3.4]octane-8-carboxylic acid HCl	-	-	-	Spiro[3.4]octane system; hydrochloride salt	High cost suggests specialized applications
(5R)-4-Boc-4-azaspiro[2.4]heptane-5-carboxylic acid	1454843-78-7	C₁₂H₂₁NO₄	243.30	Boc-protected; smaller spiro[2.4]heptane system	Protected intermediate for peptide synthesis
Aderbasib (5-Azaspiro[2.5]octane-5-carboxylic acid derivative)	791828-58-5	C₂₁H₂₈N₄O₅	416.47	Hydroxyamino carbonyl and phenylpiperazinyl substituents	Antineoplastic; ErbB sheddase inhibitor

Functional Group Impact

• Carboxylic Acid vs. Protected Derivatives : The free carboxylic acid in this compound allows direct conjugation or salt formation, while Boc-protected analogs (e.g., CAS 1454843-78-7) enhance solubility and stability during synthesis .
• Salt Forms : Hydrochloride (e.g., 5-azaspiro[3.4]octane-8-carboxylic acid HCl) and trifluoroacetic acid salts improve crystallinity and handling .

Ring Size and Strain

• Spiro[2.5]octane vs.
• Spiro[3.4]octane : The altered ring size in 5-azaspiro[3.4]octane-8-carboxylic acid HCl may influence steric effects and bioavailability .

Drug Discovery and Bioactivity

• Building Blocks : Compounds like (6S)-5-Boc-5-azaspiro[2.4]heptane-6-carboxylic acid (CAS 1129634-44-1) are sold at premium prices (~$4,000/g), underscoring their value in high-throughput drug synthesis .